1-(4-fluorophenyl)-4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-fluorophenyl)-5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C16H10F2N6O/c17-10-3-1-9(2-4-10)15-20-16(25-22-15)13-14(19)24(23-21-13)12-7-5-11(18)6-8-12/h1-8H,19H2
• InChI Key: QEUGGZLYKYPREZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)F)N)F
• Molecular Formula: C16H10F2N6O
• Molecular Weight: 340.29 g/mol
• CAS No.: 899999-09-8

Description

1-(4-fluorophenyl)-4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C16H10F2N6O and its molecular weight is 340.294. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Compounds related to 1-(4-fluorophenyl)-4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine have been synthesized and found to possess good or moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007).

Biological Activities in Hybrid Molecules

• Some molecules, structurally related to the compound , have been synthesized with antimicrobial, antilipase, and antiurease activities. This includes the integration of these structures with penicillanic acid or cephalosporanic acid moieties (Başoğlu et al., 2013).

Photochemistry of Fluorinated Heterocyclic Compounds

• The photochemistry of fluorinated 1,2,4-oxadiazoles and 1,2,4-triazoles, which are structurally similar to the compound of interest, has been explored. This study emphasizes the synthesis of target fluorinated structures and their applications (Pace et al., 2004).

Applications in Organic Light Emitting Devices (OLEDs)

• Research on star-shaped fluorescent phenanthroimidazole fluorophores, which bear structural resemblance to the compound , shows applications in OLEDs with high efficiency, low turn-on voltages, and excellent spectral stability (Tagare et al., 2018).

Anticancer Evaluation

• Similar 1,2,4-triazole derivatives have been synthesized and tested for their anticancer activity against various human cancer cell lines, demonstrating significant potential in cancer treatment (Yakantham et al., 2019).

Energetic Material Development

• The combination of 1,2,4-oxadiazole and 1,2,4-triazole in creating new energetic compounds showcases the potential of such structures in energetic materials, highlighting their performance, safety, and decomposition products (Cao et al., 2021).